Cas no 40107-94-6 (6-Methyl-6,7-dihydro-5H-pyrrolo3,4-bpyridin-5-one)

• Product Name: 6-Methyl-6,7-dihydro-5H-pyrrolo3,4-bpyridin-5-one
• CAS No: 40107-94-6
• MF: C₈H₈N₂O
• MW: 148.16192150116
• MDL: MFCD13177957
• CID: 1040557
• Update Time: 2025-10-20

6-Methyl-6,7-dihydro-5H-pyrrolo3,4-bpyridin-5-one Chemical and Physical Properties

Names and Identifiers

• 6,7-dihydro-6-methyl-5H-Pyrrolo[3,4-b]pyridin-5-one
• 6-Methyl-6,7-dihydro-5H-pyrrolo[3,4-b]pyridin-5-one
• 6-methyl-7H-pyrrolo[3,4-b]pyridin-5-one
• 2-Methylaminomethylnicotinsaeurelactam
• 6,7-dihydro-6-methyl-5-oxo-5H-pyrrolo<3,4-b>pyridine
• 6-Methyl-6,7-dihydro-5H-pyrrolo3,4-bpyridin-5-one

• MDL： MFCD13177957
• Inchi： 1S/C8H8N2O/c1-10-5-7-6(8(10)11)3-2-4-9-7/h2-4H,5H2,1H3
• InChI Key： FOCYSKCIZCQTSR-UHFFFAOYSA-N
• SMILES： O=C1C2=CC=CN=C2CN1C

Computed Properties

• Exact Mass: 148.06400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0

Experimental Properties

• PSA: 33.20000
• LogP: 0.60510

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 6-Methyl-6,7-dihydro-5H-pyrrolo3,4-bpyridin-5-one

Introduction to 6-Methyl-6,7-dihydro-5H-pyrrolo[3,4-b]pyridin-5-one (CAS No. 40107-94-6)

6-Methyl-6,7-dihydro-5H-pyrrolo[3,4-b]pyridin-5-one, also known by its CAS number 40107-94-6, is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolopyridines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 6-Methyl-6,7-dihydro-5H-pyrrolo[3,4-b]pyridin-5-one make it an intriguing candidate for various drug discovery programs.

The molecular structure of 6-Methyl-6,7-dihydro-5H-pyrrolo[3,4-b]pyridin-5-one consists of a pyrrole ring fused with a pyridine ring, with a methyl group attached to the 6-position and a ketone group at the 5-position. This configuration imparts specific chemical properties that are crucial for its biological activity. The compound's ability to form hydrogen bonds and its hydrophobic characteristics contribute to its interactions with biological targets.

Recent studies have highlighted the potential of 6-Methyl-6,7-dihydro-5H-pyrrolo[3,4-b]pyridin-5-one in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research published in the Journal of Medicinal Chemistry has shown that compounds with similar structures exhibit neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. Specifically, these compounds can inhibit the activity of enzymes such as phosphodiesterases (PDEs), which play a role in the degradation of cyclic nucleotides like cAMP and cGMP. By modulating these pathways, 6-Methyl-6,7-dihydro-5H-pyrrolo[3,4-b]pyridin-5-one can potentially slow down the progression of diseases such as Alzheimer's and Parkinson's.

In addition to its neuroprotective properties, 6-Methyl-6,7-dihydro-5H-pyrrolo[3,4-b]pyridin-5-one has also shown promise in cancer research. Studies have demonstrated that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. For instance, it has been found to inhibit the activity of kinases such as Akt and ERK, which are often overactive in various types of cancer. This makes 6-Methyl-6,7-dihydro-5H-pyrrolo[3,4-b]pyridin-5-one a potential lead compound for developing new anticancer drugs.

The pharmacokinetic properties of 6-Methyl-6,7-dihydro-5H-pyrrolo[3,4-b]pyridin-5-one have also been investigated to ensure its suitability for therapeutic use. Studies have shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is well-absorbed orally and has good bioavailability, making it a viable candidate for oral administration. Additionally, its stability in physiological conditions and low toxicity profile further support its potential as a drug candidate.

To further explore the therapeutic potential of 6-Methyl-6,7-dihydro-5H-pyrrolo[3,4-b]pyridin-5-one, ongoing clinical trials are being conducted to evaluate its safety and efficacy in human subjects. These trials aim to provide comprehensive data on the compound's pharmacological effects and identify any potential side effects or contraindications. Preliminary results from these trials have been promising, indicating that 6-Methyl-6,7-dihydro-5H-pyrrolo[3,4-b]pyridin-5-one could be an effective treatment option for various diseases.

In conclusion, 6-Methyl-6,7-dihydro-5H-pyrrolo[3,4-b]pyridin-5-one (CAS No. 40107-94-6) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for drug development. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for new treatments in areas such as neurodegenerative diseases and cancer.